6-Fluoro-2-(1-hydroxyethyl)benzoxazole

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 1-(6-fluoro-1,3-benzoxazol-2-yl)ethanol
• InChI: InChI=1S/C9H8FNO2/c1-5(12)9-11-7-3-2-6(10)4-8(7)13-9/h2-5,12H,1H3
• InChI Key: YNDWEXSERRALRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(O1)C=C(C=C2)F)O

Description

6-Fluoro-2-(1-hydroxyethyl)benzoxazole is a useful research compound. Its molecular formula is C9H8FNO2 and its molecular weight is 181.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-amino-5-fluorophenol (5.50 g, 43.3 mmol) and 85-92% lactic acid (6 g) in xylene was refluxed overnight while removing off water by-produced as a result of the reaction. After replacing the solvent with methylene chloride, the resultant mixture was washed with saturated aqueous sodium bicarbonate, water, and saturated aqueous sodium chloride, dried over magnesium sulfate, and then concentrated. The resulting residue was subjected to recrystallization from a mixture of diisopropyl ether and hexane to afford 6-fluoro-2-(1-hydroxyethyl)benzoxazole (4.80 g, yield: 61%).